3-Bromo-2-butoxy-5-fluorophenylboronic acid
Description
3-Bromo-2-butoxy-5-fluorophenylboronic acid (3-BBFPA) is a boronic acid-containing compound that has been studied for its potential applications in organic synthesis, as well as its biochemical and physiological effects. It has been used as a reagent in the synthesis of various compounds, and its mechanism of action has been studied in detail. In addition, 3-BBFPA has been investigated for its potential applications in scientific research and laboratory experiments.
Scientific Research Applications
Synthesis and Transformation
- Halodeboronation of Aryl Boronic Acids : A study by Szumigala et al. (2004) explored the synthesis of 2-bromo-3-fluorobenzonitrile through the halodeboronation of various aryl boronic acids, demonstrating the transformational potential of similar compounds (Szumigala et al., 2004).
Catalysis and Chemical Reactions
- Suzuki-Miyaura Cross-Coupling Reactions : Research by Erami et al. (2017) highlighted the use of fluorinated boronic acids, including compounds similar to 3-Bromo-2-butoxy-5-fluorophenylboronic acid, in Suzuki-Miyaura C-C coupling reactions. This study is particularly relevant for the preparation of fluorinated biphenyl derivatives, crucial in various industries (Erami et al., 2017).
Material Science and Nanotechnology
- Bright Fluorescence Emission-Tuned Nanoparticles : A study by Fischer et al. (2013) on the creation of emission-tuned nanoparticles used bromo and fluorophenylboronic acid derivatives. This research suggests potential applications of similar boronic acids in the development of bright, tunable fluorescence in nanoparticles (Fischer et al., 2013).
Pharmaceutical and Medicinal Applications
- Antiproliferative Potential in Cancer Research : Psurski et al. (2018) investigated the antiproliferative properties of phenylboronic acid and benzoxaborole derivatives. Although not directly involving this compound, this research highlights the potential of boronic acid derivatives in experimental oncology (Psurski et al., 2018).
Properties
IUPAC Name |
(3-bromo-2-butoxy-5-fluorophenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BBrFO3/c1-2-3-4-16-10-8(11(14)15)5-7(13)6-9(10)12/h5-6,14-15H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DREJEOAXSCRYPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1OCCCC)Br)F)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BBrFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20584231 |
Source
|
| Record name | (3-Bromo-2-butoxy-5-fluorophenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20584231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
352534-85-1 |
Source
|
| Record name | (3-Bromo-2-butoxy-5-fluorophenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20584231 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Bromo-2-butoxy-5-fluorophenylboronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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